4-Phenyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol

• IUPAC Name: 4-phenyl-3-pyridin-3-yl-1H-1,2,4-triazole-5-thione
• InChI: InChI=1S/C13H10N4S/c18-13-16-15-12(10-5-4-8-14-9-10)17(13)11-6-2-1-3-7-11/h1-9H,(H,16,18)
• InChI Key: MXPQWTUKCULYHR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C(=NNC2=S)C3=CN=CC=C3
• Molecular Formula: C13H10N4S
• DSSTOX Substance ID: DTXSID10972805
• Molecular Weight: 254.31 g/mol
• CAS RN: 5729-09-9

Description

“4-Phenyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol” is a heterocyclic compound. It has a molecular formula of C13H10N4S. The average mass is 254.310 Da and the monoisotopic mass is 254.062622 Da.

Synthesis Analysis

The synthesis of this compound involves a nucleophilic attack of the N4 thioamide of the formamide thiosemicarbazone on the azomethine carbon, with the elimination of a molecule of NH3. A mixture of isonicotinohydrazide and isothiocyanatobenzene in ethanol was refluxed for 5 hours to obtain 2-isonicotinoyl-N-phenylhydrazine-1-carbothioamide. This was then dissolved in NaOH solution and refluxed for 4 hours.

Molecular Structure Analysis

The molecular structure of “4-Phenyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol” consists of a triazole ring attached to a phenyl group and a pyridinyl group.

Chemical Reactions Analysis

Triazole compounds, including “4-Phenyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol”, are readily capable of binding in the biological system with a variety of enzymes and receptors, thus showing versatile biological activities.

Physical And Chemical Properties Analysis

The physical and chemical properties of “4-Phenyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol” include its molecular formula (C13H10N4S), average mass (254.310 Da), and monoisotopic mass (254.062622 Da).

Scientific Research Applications

Synthesis of Complex Compounds

The compound can be used in the synthesis of complex compounds. .

Anticonvulsant Activity

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Antitumor Activity

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Treatment of Hepatitis C

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Inhibitory Activities Against Human Cancer Cell Lines

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Construction of Metal-Organic Frameworks

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Mechanism of Action

The mechanism of action of triazole compounds involves their ability to bind with a variety of enzymes and receptors in the biological system.

Future Directions

The future directions for “4-Phenyl-5-pyridin-3-yl-4H-[1,2,4]triazole-3-thiol” and similar compounds could involve further exploration of their biological activities and potential applications in medicinal chemistry.